Cas no 130076-99-2 (2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-[1-[[[4-(4-methylphenyl)-2-butenyl]oxy]imino]butyl]-)

• Product Name: 2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-[1-[[[4-(4-methylphenyl)-2-butenyl]oxy]imino]butyl]-
• CAS No: 130076-99-2
• MF: C₂₆H₃₇NO₃S
• MW: 443.641886472702
• CID: 1229125
• Update Time: 2024-08-05

2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-[1-[[[4-(4-methylphenyl)-2-butenyl]oxy]imino]butyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,5-[2-(ethylthio)propyl]-3-hydroxy-2-[1-[[[4-(4-methylphenyl)-2-butenyl]oxy]imino]butyl]-
• 2-Cyclohexen-1-one, 5-[2-(ethylthio)propyl]-3-hydroxy-2-[1-[[[4-(4-methylphenyl)-2-buten-1-yl]oxy]imino]butyl]-

• Inchi： 1S/C26H37NO3S/c1-5-9-23(27-30-15-8-7-10-21-13-11-19(3)12-14-21)26-24(28)17-22(18-25(26)29)16-20(4)31-6-2/h7-8,11-14,20,22,28H,5-6,9-10,15-18H2,1-4H3
• InChI Key： XLLNZBFONOXYPC-UHFFFAOYSA-N
• SMILES： C1(=O)CC(CC(SCC)C)CC(O)=C1C(=NOCC=CCC1=CC=C(C)C=C1)CCC

Computed Properties

• Exact Mass: 443.24961

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 578.1±60.0 °C(Predicted)
• PSA: 58.89
• pka: 4.33±0.25(Predicted)